Cas no 2034297-75-9 ((2-((Difluoromethyl)thio)phenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone)

• Product Name: (2-((Difluoromethyl)thio)phenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone
• CAS No: 2034297-75-9
• MF: C₁₆H₁₅F₂N₃O₂S
• MW: 351.371009111404
• CID: 5334115
• Update Time: 2025-06-15

(2-((Difluoromethyl)thio)phenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (2-((difluoromethyl)thio)phenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone
• [2-(difluoromethylsulfanyl)phenyl]-(3-pyrimidin-4-yloxypyrrolidin-1-yl)methanone
• (2-((Difluoromethyl)thio)phenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone

• Inchi： 1S/C16H15F2N3O2S/c17-16(18)24-13-4-2-1-3-12(13)15(22)21-8-6-11(9-21)23-14-5-7-19-10-20-14/h1-5,7,10-11,16H,6,8-9H2
• InChI Key： MIKLCXCHMROMAZ-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C=CC=CC=1C(N1CCC(C1)OC1C=CN=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 430
• XLogP3: 3.3
• Topological Polar Surface Area: 80.6

Additional information on (2-((Difluoromethyl)thio)phenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone

Introduction to (2-((Difluoromethyl)thio)phenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone (CAS No. 2034297-75-9)

(2-((Difluoromethyl)thio)phenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone (CAS No. 2034297-75-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has shown promising biological activities and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and recent research findings related to this compound.

The chemical structure of (2-((Difluoromethyl)thio)phenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone is composed of a difluoromethylthio-substituted phenyl ring and a pyrimidin-4-yloxy-substituted pyrrolidine moiety linked by a carbonyl group. The presence of the difluoromethylthio group and the pyrimidine ring imparts unique electronic and steric properties to the molecule, which contribute to its biological activity.

Recent studies have focused on the synthesis and optimization of (2-((Difluoromethyl)thio)phenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to efficiently construct the difluoromethylthio-substituted phenyl ring. This method has been shown to be highly selective and scalable, making it suitable for large-scale production in pharmaceutical settings.

In terms of biological activity, (2-((Difluoromethyl)thio)phenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone has demonstrated potent inhibitory effects on various kinases, particularly those involved in cancer signaling pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the activity of Aurora kinase A, a key regulator of mitosis and a validated target for cancer therapy. The compound's ability to selectively target this kinase without affecting other kinases makes it a promising candidate for further development as an anticancer agent.

Furthermore, (2-((Difluoromethyl)thio)phenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone has shown promising results in preclinical studies. In vitro assays have demonstrated its cytotoxic effects on various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. These findings suggest that the compound may have broad-spectrum antitumor activity and could be effective against multiple types of cancers.

In addition to its anticancer properties, (2-((Difluoromethyl)thio)phenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone has also been investigated for its potential as an antiviral agent. A recent study published in Antiviral Research reported that the compound exhibited significant antiviral activity against several RNA viruses, including influenza A virus and Zika virus. The mechanism of action appears to involve inhibition of viral replication through interference with viral RNA synthesis.

The pharmacokinetic properties of (2-((Difluoromethyl)thio)phenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone have also been studied in detail. Preclinical data indicate that the compound has favorable oral bioavailability and a reasonable half-life, which are important considerations for its potential use as an orally administered therapeutic agent. Additionally, toxicology studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In conclusion, (2-((Difluoromethyl)thio)phenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone (CAS No. 2034297-75-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs. Ongoing research is expected to provide more insights into its mechanisms of action and optimize its therapeutic potential for various diseases.